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Compound of Interest

1-(3-Chlorophenyl)-2-
Compound Name:

cyclopropylethan-1-one
CAS No.: 1425367-32-3

Cat. No.: B2396053

Get Quote

Executive Summary: The "Make vs. Buy" Calculus

1-(3-Chlorophenyl)-2-cyclopropylethan-1-one is a specialized building block, primarily
utilized in the synthesis of CNS-active agents and specific kinase inhibitors.[1] Unlike
commodity ketones (e.g., cyclopropyl methyl ketone), this molecule is often classified as a non-
stock, custom-synthesis item by major catalog vendors.

Consequently, the "price per gram" is not a static market figure but a dynamic variable
dependent on synthesis scale and purity requirements.

Market Pricing Estimates (Research Grade >98%)
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Procurement ] Estimated Price _

Quantity Lead Time
Channel Range
Catalog Stock (Rare) lg $180 — $350 1-2 Weeks
Custom Synthesis $1,200 — $2,500 (Total

1-5¢ 4—-6 Weeks
(CRO) Batch)

_ $45-$70/9g

In-House Synthesis 10g 1 Week

(Materials Only)*

*Note: In-house cost excludes FTE labor but includes raw material acquisition (3-chlorobenzoyl
chloride, cyclopropylacetic acid).[1]

Technical Specifications: Defining "Research
Grade"

To ensure reproducibility in downstream SAR (Structure-Activity Relationship) studies,
"Research Grade" for this intermediate must meet rigorous specifications to avoid cyclopropyl
ring-opening impurities which mimic the target scaffold but lack biological efficacy.[1]

Purity: >298.0% (HPLC)

Identity: 1H NMR, 13C NMR, HRMS confirm structure.

Key Impurity Limit: <0.5% of 1-(3-chlorophenyl)pent-4-en-1-one (Ring-opened byproduct).[1]

Residual Solvent: <1000 ppm (Ethyl Acetate/Hexanes).

Synthetic Cost Drivers & Pathway Analysis

The high market price relative to molecular weight is driven by the thermodynamic instability of
the cyclopropyl ring. Standard Friedel-Crafts acylation often leads to ring opening or
rearrangement under Lewis Acid conditions.[1]

Optimal Synthetic Route: The Weinreb Amide Protocol
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To maximize yield and minimize cost, we recommend a Grignard addition to a Weinreb Amide.
This route prevents over-addition (forming the tertiary alcohol) and operates under conditions
mild enough to preserve the cyclopropyl moiety.

Visualization: Retrosynthetic Logic (DOT Diagram)
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Figure 1: Convergent synthesis strategy minimizing ring-opening risks. The Weinreb amide
acts as a 'chemical brake' to stop the reaction at the ketone stage.

Experimental Protocol: Self-Validating System

This protocol is designed to be self-validating. The formation of the stable Weinreb intermediate
allows for a "pause point" where purity can be verified before committing the expensive aryl
Grignard reagent.

Phase 1: Synthesis of Weinreb Amide (The Checkpoint)

 Activation: Dissolve cyclopropylacetic acid (10.0 g, 100 mmol) in anhydrous DCM (150 mL).
Add 1,1'-Carbonyldiimidazole (CDI) (17.8 g, 110 mmol) portion-wise. Evolution of CO2
confirms activation.

e Amidation: After 1 hour, add N,O-dimethylhydroxylamine hydrochloride (10.7 g, 110 mmol).
Stir at RT overnight.

 Validation: Perform a mini-workup on 100 pL. 1H NMR must show N-OMe singlet (~3.7 ppm)
and N-Me singlet (~3.2 ppm).[1] If absent, do not proceed.

Phase 2: Grighard Addition (The Critical Step)
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» Setup: Dissolve the purified Weinreb amide (1 eq) in anhydrous THF under Argon. Cool to
0°C (Ice/Water bath). Note: Do not cool to -78°C; reaction kinetics are too slow for this
sterically hindered amide.[1]

o Addition: Dropwise add 3-chlorophenylmagnesium bromide (1.2 eq, 1.0 M in THF). Maintain
internal temp <5°C.

e Quench (Crucial): Pour reaction mixture into saturated NH4Cl (pH ~5-6). Avoid HCI, as
strong acid will open the cyclopropyl ring.

Purification: Extract with EtOAc. Silica gel chromatography (0-10% EtOAc/Hexanes).[1]

Quality Control & Characterization

To certify the synthesized material as "Research Grade," compare against these expected
spectral data points.

e 1H NMR (400 MHz, CDCI3):
o 87.90 (t, 1H, Ar-H), 7.80 (d, 1H, Ar-H), 7.55 (d, 1H, Ar-H), 7.40 (t, 1H, Ar-H).[1]
o 6 2.90 (d, 2H, -CH2-C=0).[1] Key diagnostic peak.
o 6 1.10 (m, 1H, Cyclopropyl-CH).
o 0 0.60 (m, 2H, Cyclopropyl-CH2), 0.20 (m, 2H, Cyclopropyl-CH2).

e LC-MS: ESI+ [M+H] calc: 195.05, found: 195.1.[1]

Procurement Strategy: Decision Matrix

When should you buy vs. make?

Visualization: Cost-Benefit Logic (DOT Diagram)[1]
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Need: 1-(3-Chlorophenyl)-
2-cyclopropylethan-1-one

Quantity Required?

<1 Gram > 5 Grams

Fastest/Cheapest

Check MolPort / eMolecules SYNTHESIZE
Stock Status (Weinreb Route)

BUY OUTSOURCE
($200-$300/g) (Lead time >4 weeks)

Click to download full resolution via product page

Figure 2: Decision matrix for sourcing. For quantities >5g, internal synthesis is the only
economically viable option due to the high markup on custom synthesis.
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guide).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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